Cas no 1803788-10-4 (2,4-Dichloro-3-(difluoromethoxy)benzoic acid)

• Product Name: 2,4-Dichloro-3-(difluoromethoxy)benzoic acid
• CAS No: 1803788-10-4
• MF: C₈H₄Cl₂F₂O₃
• MW: 257.018367767334
• MDL: MFCD28785285
• CID: 4705789
• Update Time: 2025-07-21

2,4-Dichloro-3-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-(difluoromethoxy)benzoic acid

• MDL： MFCD28785285
• Inchi： 1S/C8H4Cl2F2O3/c9-4-2-1-3(7(13)14)5(10)6(4)15-8(11)12/h1-2,8H,(H,13,14)
• InChI Key： ILNZGYZZNCMUIY-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC=C(C=1OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5

Additional information on 2,4-Dichloro-3-(difluoromethoxy)benzoic acid

Introduction to 2,4-Dichloro-3-(difluoromethoxy)benzoic acid (CAS No. 1803788-10-4)

2,4-Dichloro-3-(difluoromethoxy)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1803788-10-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include chlorine and difluoromethoxy substituents. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The molecular structure of 2,4-Dichloro-3-(difluoromethoxy)benzoic acid consists of a benzene ring substituted with two chlorine atoms at the 2- and 4-positions, and a difluoromethoxy group at the 3-position. This arrangement contributes to its reactivity and utility in chemical synthesis. The chlorine atoms enhance electrophilic aromatic substitution reactions, while the difluoromethoxy group introduces both electron-withdrawing and electron-donating effects, influencing the overall reactivity and electronic properties of the molecule.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. 2,4-Dichloro-3-(difluoromethoxy)benzoic acid has been explored for its potential in drug discovery and development. Its structural motifs are reminiscent of several bioactive molecules, suggesting that it may serve as a lead compound or intermediate in the synthesis of novel therapeutic agents. The compound's ability to participate in various chemical transformations makes it a versatile building block for medicinal chemists.

One of the most compelling aspects of 2,4-Dichloro-3-(difluoromethoxy)benzoic acid is its role in the synthesis of more complex molecules. Researchers have utilized this compound to develop new analogs with enhanced pharmacological properties. For instance, modifications at the positions of chlorine and difluoromethoxy groups have led to compounds with improved binding affinity to biological targets. This underscores the importance of 2,4-Dichloro-3-(difluoromethoxy)benzoic acid as a key intermediate in the pharmaceutical industry.

Recent studies have also highlighted the agrochemical potential of 2,4-Dichloro-3-(difluoromethoxy)benzoic acid. Its derivatives have been investigated for their efficacy as herbicides and fungicides. The structural features of this compound contribute to its ability to interfere with essential metabolic pathways in plants and fungi, making it a promising candidate for crop protection applications. The development of sustainable agricultural practices has further fueled interest in such compounds.

The synthesis of 2,4-Dichloro-3-(difluoromethoxy)benzoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination and methylation reactions on appropriately substituted benzoic acids. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact. These improvements are crucial for scaling up production for industrial applications.

In addition to its synthetic utility, 2,4-Dichloro-3-(difluoromethoxy)benzoic acid has been studied for its physicochemical properties. These include solubility, melting point, and stability under various conditions. Understanding these properties is essential for determining optimal conditions for storage, transportation, and application. Furthermore, computational studies have been employed to predict the behavior of this compound in different environments.

The pharmacological activity of 2,4-Dichloro-3-(difluoromethoxy)benzoic acid has been a focus of numerous research endeavors. Preliminary studies suggest that it may exhibit anti-inflammatory, antimicrobial, and anticancer properties. These findings are based on its structural similarity to known bioactive compounds and its ability to interact with biological targets. Further investigation is warranted to fully elucidate its therapeutic potential.

The environmental impact of 2,4-Dichloro-3-(difluoromethoxy)benzoic acid is another critical consideration. While it offers significant benefits in pharmaceutical and agrochemical applications, proper handling and disposal are necessary to minimize environmental risks. Regulatory agencies have established guidelines for the safe use and disposal of such compounds to ensure their benefits are maximized while minimizing adverse effects.

In conclusion,2,4-Dichloro-3-(difluoromethoxy)benzoic acid (CAS No. 1803788-10-4) is a multifaceted compound with considerable potential in various scientific domains. Its unique structural features make it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery and agrochemical applications. Continued research into its properties and applications will further enhance our understanding and utilization of this compound.